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Introduction

IM156 is a potent, orally available small molecule of the biguanide class that acts as a direct
inhibitor of mitochondrial protein complex | (PC1), a key component of the electron transport
chain.[1][2] By inhibiting PC1, IM156 modulates oxidative phosphorylation (OXPHQOS), leading
to a decrease in mitochondrial respiration and ATP production.[3][4] This mechanism of action
makes IM156 a promising therapeutic candidate for diseases dependent on mitochondrial
metabolism, including certain cancers and fibrotic diseases.[2][4] A critical method for
evaluating the efficacy and mechanism of action of IM156 is the measurement of the cellular
oxygen consumption rate (OCR). This document provides detailed application notes and
protocols for assessing the impact of IM156 on cellular OCR, primarily utilizing the Seahorse
XF Analyzer.

Mechanism of Action of IM156
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IM156's primary molecular target is the NADH:ubiquinone oxidoreductase (Complex I) of the
mitochondrial respiratory chain. Inhibition of this complex disrupts the flow of electrons, thereby
reducing the consumption of oxygen and the production of ATP through oxidative
phosphorylation.[3] This energy stress leads to the activation of AMP-activated protein kinase
(AMPK), a central regulator of cellular energy homeostasis.[4][5][6] Activated AMPK, in turn,
can influence a variety of downstream signaling pathways, including the mTOR pathway, to
modulate cell growth, proliferation, and metabolism.[7]

Data Presentation

The following tables summarize the quantitative data regarding the effect of IM156 on cellular
metabolism.

Table 1: In Vitro Potency of IM156

Parameter Cell Line/System Value Reference

Human Pulmonary

IC50 for OCR )

o Fibroblasts (TGFp- 14.7 £ 0.1 pM [4]
Inhibition )

stimulated)
Potency vs. Metformin
o Cellular Assays ~60-fold more potent [4]

(AMPK Activation)
IC50 for Complex I- Purified bovine
dependent NADH mitochondrial 2.2 uM [3]
oxidation membranes

Table 2: Recommended Dose Range from Clinical Studies

Recommended
Study Phase Population Phase 2 Dose Reference
(RP2D)

Patients with
Phase 1 ) 800 mg QD [8]
advanced solid tumors
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Experimental Protocols

This section provides a detailed protocol for measuring the oxygen consumption rate in
cultured cells treated with IM156 using a Seahorse XF Analyzer. This protocol is a synthesis of
established Seahorse XF protocols and specific considerations for an OXPHOS inhibitor like
IM156.[9][10][11][12][13][14]

Protocol: Measuring OCR in Cultured Cells after IM156
Treatment using Seahorse XF Analyzer

1. Materials

o Cells of interest (e.g., cancer cell line, primary fibroblasts)

o Cell culture medium and supplements

e IM156 (reconstituted in an appropriate vehicle, e.g., DMSO)
e Seahorse XF Cell Culture Microplates (24- or 96-well)

e Seahorse XF Calibrant

o Seahorse XF Assay Medium (e.g., XF Base Medium supplemented with glucose, pyruvate,
and glutamine)

o Seahorse XF Cell Mito Stress Test Kit (containing Oligomycin, FCCP, Rotenone/Antimycin A)
o Seahorse XF Analyzer
2. Cell Seeding

o The day before the assay, seed the cells in a Seahorse XF Cell Culture Microplate at a
predetermined optimal density. The cell density should be optimized to yield a basal OCR
within the linear range of the instrument.

o Ensure even cell distribution by gently swirling the plate.

 Incubate the plate overnight in a CO2 incubator at 37°C.
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. Sensor Cartridge Hydration
On the day before the assay, hydrate the Seahorse XF sensor cartridge.
Add 200 pL of Seahorse XF Calibrant to each well of the utility plate.
Place the sensor cartridge on top of the utility plate, ensuring the sensors are submerged.
Incubate the hydrated cartridge in a non-CO2 incubator at 37°C overnight.
. IM156 Treatment

On the day of the assay, prepare fresh dilutions of IM156 in the Seahorse XF Assay Medium.
Include a vehicle-only control.

Remove the cell culture medium from the wells and wash once with pre-warmed Seahorse
XF Assay Medium.

Add the assay medium containing the desired concentrations of IM156 (or vehicle) to the
wells.

Incubate the plate in a non-CO2 incubator at 37°C for the desired pre-treatment time (e.g., 1-
2 hours). This time may need to be optimized depending on the cell type and experimental
question.

. Seahorse XF Assay

Load the hydrated sensor cartridge with the compounds from the Mito Stress Test Kit
(Oligomycin, FCCP, Rotenone/Antimycin A) according to the manufacturer's instructions.
These compounds will be injected sequentially during the assay to measure key parameters
of mitochondrial function.

Calibrate the Seahorse XF Analyzer with the sensor cartridge.

Once calibration is complete, replace the calibrant plate with the cell culture plate containing
the IM156-treated cells.
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o Start the assay. The instrument will measure the basal OCR and then the OCR after the
sequential injection of the mitochondrial inhibitors.

6. Data Analysis
o After the run, normalize the OCR data to cell number or protein concentration.

o Calculate the key parameters of mitochondrial respiration:

[¢]

Basal Respiration: The baseline oxygen consumption rate.

o ATP-linked Respiration: The decrease in OCR after the injection of Oligomycin (an ATP
synthase inhibitor).

o Maximal Respiration: The maximum OCR achieved after the injection of FCCP (an
uncoupling agent).

o Spare Respiratory Capacity: The difference between maximal and basal respiration.

o Non-Mitochondrial Respiration: The remaining OCR after the injection of
Rotenone/Antimycin A (Complex | and Il inhibitors).

o Compare the OCR parameters between the vehicle-treated and IM156-treated groups.

Visualizations
Signaling Pathway of IM156 Action
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Caption: Signaling pathway of IM156 action.

Experimental Workflow for Measuring OCR
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Caption: Experimental workflow for OCR measurement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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